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Compound of Interest

Compound Name: 2-(4-Chlorophenyl)benzothiazole

Cat. No.: B1219517

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 2-
(4-Chlorophenyl)benzothiazole, specifically its melting point and solubility. The information
herein is intended to support research, development, and quality control activities involving this
compound.

Core Physicochemical Data

The quantitative data for 2-(4-Chlorophenyl)benzothiazole are summarized in the table below
for easy reference and comparison.

Property Value Reference(s)
Molecular Formula C13HsCINS [1]

Molecular Weight 245.73 g/mol [2]

Melting Point 118 °C [11[3][4]
Appearance ;flwh; ZSI(I;:;:\; ::I yellow to green ae

LogP 4.61670 [4]
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Solubility Profile

The solubility of 2-(4-Chlorophenyl)benzothiazole in various common laboratory solvents is
critical for its handling, formulation, and application in experimental settings.

Solvent Solubility Reference(s)
Toluene Soluble [3]

Water Insoluble (predicted) [4]

Ethanol Sparingly soluble (predicted)

Acetone Soluble (predicted)

Dimethyl Sulfoxide (DMSO) Soluble (predicted)

Chloroform Soluble (predicted)

Ethyl Acetate Soluble (predicted)

Note: Predicted solubilities are based on the compound's non-polar structure and high LogP
value. Experimental verification is recommended.

Experimental Protocols

Detailed methodologies for the determination of the melting point and solubility of 2-(4-
Chlorophenyl)benzothiazole are provided below.

Melting Point Determination

The melting point of 2-(4-Chlorophenyl)benzothiazole can be accurately determined using
the capillary method with a calibrated melting point apparatus.

Materials:
e 2-(4-Chlorophenyl)benzothiazole, finely powdered
e Capillary tubes (sealed at one end)

e Melting point apparatus (e.g., Mel-Temp or similar)
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o Thermometer (calibrated)

Procedure:

o Sample Preparation: A small amount of finely powdered 2-(4-Chlorophenyl)benzothiazole
is packed into a capillary tube to a height of 2-3 mm. The packing should be dense and
uniform.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus alongside a calibrated thermometer.

e Heating: The apparatus is heated at a steady and slow rate, approximately 1-2 °C per
minute, as the temperature approaches the expected melting point.

o Observation: The sample is observed through the magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the onset of melting.

o Completion: The temperature at which the last solid crystal melts is recorded as the
completion of melting. The melting range is reported as the range between the onset and
completion temperatures. For a pure compound, this range should be narrow (0.5-1 °C).
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Data Recording

Measurement -

Dy
A
Powder the sample Pack into capillary tube }»— Place in apparatus Heat slowly (1-2°C/min) Observe melting i\_t-

Sample Preparation

Weigh ~10 mg of compound into test tubes

Add 1 mL of each test solvent

Vortex/shake vigorously for 1-2 min

Classify Solubility

Some solid

Most solid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-(4-
Chlorophenyl)benzothiazole]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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